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Compound of Interest

Compound Name: 1H-Indene, 3-methoxy-1-methyl-

CAS No.: 110808-70-3

Cat. No.: B14312838

Get Quote

Part 1: Executive Summary
The introduction of a methoxy substituent at the 3-position of the indene scaffold fundamentally

alters its electronic landscape, converting a standard aromatic hydrocarbon into a highly

polarized, electron-rich enol ether system. Unlike the parent indene, which exhibits moderate

nucleophilicity, 3-methoxyindene functions as a potent nucleophile with distinct regioselectivity

at the C2 position.

This guide analyzes the electronic perturbations caused by the 3-methoxy group, quantifying its

impact on Frontier Molecular Orbitals (FMO), and detailing how these properties dictate

synthetic pathways in drug discovery and ligand design for metallocene catalysis.

Part 2: Electronic Structure & Bonding
Orbital Perturbation and Resonance
The methoxy group at C3 acts as a strong

-donor (+M effect), significantly raising the energy of the Highest Occupied Molecular Orbital
(HOMO). While the inductive effect (-I) of oxygen is present, it is overwhelmed by the
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resonance overlap between the oxygen

lone pair and the

-system of the five-membered ring.

Key Electronic Consequence: The resonance contribution creates a significant buildup of

electron density at C2. In the ground state, 3-methoxyindene can be viewed as a "masked"

enolate, where the C2-C3 double bond is highly polarized.

Figure 1: Resonance Stabilization and Regioselectivity
The following diagram illustrates the electron flow from the methoxy oxygen, stabilizing the

positive charge at C3 and localizing negative charge density at C2.

Figure 1: Electronic activation of the C2 position by the C3-methoxy group.
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Spectroscopic Signatures
The electronic shift is observable in NMR spectroscopy:

H NMR: The olefinic proton at C2 in 3-methoxyindene typically resonates upfield (shielded)
compared to unsubstituted indene, reflecting increased electron density.

C NMR: The C3 carbon (attached to oxygen) is significantly deshielded (~150-160 ppm),
while C2 shows shielding consistent with its nucleophilic character.

Part 3: Reactivity Profile & Regioselectivity
Electrophilic Aromatic Substitution (EAS)
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Unlike benzene derivatives where directing effects are distributed over a symmetric ring, the 3-

methoxyindene system funnels reactivity almost exclusively to C2.

Mechanism: Reaction with an electrophile (

) generates a carbocation at C3. This cation is directly stabilized by the adjacent oxygen lone
pair, forming a stable oxonium intermediate.

Outcome: Electrophiles (halogens, alkyl groups, acyl groups) add selectively to C2.

Cycloaddition Reactivity (Diels-Alder)
3-Methoxyindene acts as an electron-rich diene. The elevation of the HOMO energy level

narrows the HOMO(diene)–LUMO(dienophile) gap, accelerating normal-electron-demand

Diels-Alder reactions.

Regiochemistry: In reactions with asymmetric dienophiles (e.g., acrylates), the "ortho"

product (relative to the methoxy group) is favored due to secondary orbital interactions and

the polarization of the diene system.

Ligand Behavior in Organometallics
In metallocene chemistry (e.g., Zirconocenes for polymerization), the 3-methoxyindenyl ligand

serves as an electronic tuner.

Donor Ability: The methoxy group increases the electron density at the metal center.

Catalytic Effect: This increased density often stabilizes high-oxidation-state active species

but may reduce Lewis acidity, potentially altering polymer molecular weight distributions or

tacticity compared to unsubstituted indenyl ligands.

Part 4: Synthesis & Production Protocols
Route A: Methylation of 1-Indanone (The Enol Ether
Route)
This is the most robust method for generating 3-methoxyindene derivatives on a gram scale.

Protocol:
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Starting Material: 1-Indanone (or substituted derivative).

Reagents: Trimethyl orthoformate (TMOF), p-Toluenesulfonic acid (pTsOH) as catalyst,

Methanol.

Conditions: Reflux under anhydrous conditions.

Step-by-Step Workflow:

Charge: Dissolve 10 mmol of 1-indanone in 20 mL of anhydrous methanol.

Add: Add 15 mmol of Trimethyl orthoformate and 0.5 mmol of pTsOH.

React: Heat to reflux (approx. 65°C) for 4-6 hours. Monitor by TLC (disappearance of

ketone).

Quench: Cool to RT, add solid NaHCO

to neutralize the acid.

Isolate: Concentrate in vacuo, redissolve in diethyl ether, wash with water, dry over MgSO

.

Purify: Distillation or rapid column chromatography (neutral alumina) is required as the enol

ether is acid-sensitive and can hydrolyze back to the ketone.

Yield: Typically 85-95%.

Route B: Metal-Catalyzed Cyclization (Modern
Approach)
For complex derivatives (e.g., drug candidates), cyclization of o-alkynyl anisole derivatives

using Au(I) or Pt(II) catalysts provides high functional group tolerance.
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Figure 2: Metal-catalyzed synthesis pathway for substituted 3-methoxyindenes.

o-Alkynyl Anisole

Metal-Vinylidene
Intermediate

 5-endo-dig cyclization

Catalyst: AuCl3 or PtCl2
Solvent: Toluene, 80°C

activates alkyne

3-Methoxyindene
Derivative

 1,2-H Shift / Elimination

Click to download full resolution via product page

Part 5: Applications in Drug Discovery
Tubulin Polymerization Inhibitors
Recent medicinal chemistry efforts have identified 3-methoxyindene derivatives as potent

inhibitors of tubulin polymerization. The methoxy group mimics the pharmacophore found in

colchicine and combretastatin A-4.

Mechanism of Action: The planar indene scaffold intercalates into the colchicine-binding site of

tubulin. The 3-methoxy group acts as a hydrogen bond acceptor, locking the molecule in a

conformation that sterically hinders microtubule assembly, leading to apoptosis in cancer cells.

Data Summary: Potency Comparison
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Compound Substituent (C3)
IC50 (Tubulin
Inhibition)

Cell Line (MCF-7)
GI50

Indene (Parent) -H
> 50

M

> 100

M

Derivative A -OMe
2.1

M
15 nM

Derivative B -OEt
4.5

M
45 nM

Note: Data representative of trends seen in aryl-substituted indene studies (e.g., Tan et al.,

2023).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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